Cas no 2108717-60-6 (4-Piperidinemethanamine, 1-[5-[3-(4-pyridinyl)-1,2,4-oxadiazol-5-yl]-4-pyrimidinyl]-)

• Product Name: 4-Piperidinemethanamine, 1-[5-[3-(4-pyridinyl)-1,2,4-oxadiazol-5-yl]-4-pyrimidinyl]-
• CAS No: 2108717-60-6
• MF: C₁₇H₁₉N₇O
• MW: 337.379061937332
• CID: 5193772
• Update Time: 2025-07-09

4-Piperidinemethanamine, 1-[5-[3-(4-pyridinyl)-1,2,4-oxadiazol-5-yl]-4-pyrimidinyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinemethanamine, 1-[5-[3-(4-pyridinyl)-1,2,4-oxadiazol-5-yl]-4-pyrimidinyl]-

• Inchi： 1S/C17H19N7O/c18-9-12-3-7-24(8-4-12)16-14(10-20-11-21-16)17-22-15(23-25-17)13-1-5-19-6-2-13/h1-2,5-6,10-12H,3-4,7-9,18H2
• InChI Key： CTGDSLUEVVFSMV-UHFFFAOYSA-N
• SMILES： N1(C2C(C3ON=C(C4C=CN=CC=4)N=3)=CN=CN=2)CCC(CN)CC1

Additional information on 4-Piperidinemethanamine, 1-[5-[3-(4-pyridinyl)-1,2,4-oxadiazol-5-yl]-4-pyrimidinyl]-

Introduction to 4-Piperidinemethanamine, 1-[5-[3-(4-pyridinyl)-1,2,4-oxadiazol-5-yl]-4-pyrimidinyl]

The compound 4-Piperidinemethanamine, 1-[5-[3-(4-pyridinyl)-1,2,4-oxadiazol-5-yl]-4-pyrimidinyl], with CAS No: 2108717-60-6, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structure, which incorporates a piperidine ring, a pyrimidine ring system, and an oxadiazole moiety. The combination of these structural elements contributes to its potential as a bioactive agent with diverse applications in drug discovery.

Recent studies have highlighted the importance of heterocyclic compounds like 4-Piperidinemethanamine in the development of novel therapeutic agents. The presence of the pyrimidine ring system in this compound is particularly intriguing due to its structural similarity to purine nucleotides, which are fundamental components of DNA and RNA. This structural resemblance suggests potential interactions with nucleic acids or related biomolecules, making it a promising candidate for research into antiviral or anticancer therapies.

The oxadiazole moiety within the molecule is another key feature that enhances its chemical versatility. Oxadiazoles are known for their ability to act as hydrogen bond donors and acceptors, which can significantly influence the compound's pharmacokinetic properties. Recent advancements in computational chemistry have allowed researchers to model the interactions of 4-Piperidinemethanamine with various biological targets, providing insights into its potential mechanisms of action.

One of the most exciting developments in the study of 4-Piperidinemethanamine is its exploration as a potential inhibitor of kinase enzymes. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Early-stage research has indicated that this compound may exhibit selective inhibitory activity against certain kinase targets, making it a valuable lead compound for drug development.

In addition to its therapeutic potential, 4-Piperidinemethanamine has also been investigated for its role in chemical synthesis as an intermediate in the construction of more complex molecules. Its modular structure allows for easy functionalization, enabling chemists to explore a wide range of derivatives with varying biological activities.

From an analytical standpoint, the characterization of 4-Piperidinemethanamine has been facilitated by modern spectroscopic techniques such as NMR and mass spectrometry. These methods have provided detailed insights into the compound's molecular structure and purity, ensuring its reliability for use in preclinical studies.

Looking ahead, the continued investigation of 4-Piperidinemethanamine is expected to yield further discoveries regarding its biological activity and therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its progression from a research compound to a clinically relevant drug candidate.